Cas no 1520003-06-8 (3-(1,3-benzothiazol-2-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(1,3-benzothiazol-2-yl)-2,2-dimethylpropanoic acid
• CAS No: 1520003-06-8
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 5925123
• PubChem ID: 79818349
• Update Time: 2025-05-25

3-(1,3-benzothiazol-2-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolepropanoic acid, α,α-dimethyl-
• 3-(Benzo[d]thiazol-2-yl)-2,2-dimethylpropanoic acid
• 3-(1,3-benzothiazol-2-yl)-2,2-dimethylpropanoic acid
• CS-0343953
• AKOS018376791
• EN300-1138055
• 1520003-06-8

• Inchi： 1S/C12H13NO2S/c1-12(2,11(14)15)7-10-13-8-5-3-4-6-9(8)16-10/h3-6H,7H2,1-2H3,(H,14,15)
• InChI Key： CQYLELPHOKTQJR-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC=CC=C2N=1)C(C)(C)C(=O)O

Computed Properties

• Exact Mass: 235.06669983g/mol
• Monoisotopic Mass: 235.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• Boiling Point: 395.7±25.0 °C(Predicted)
• pka: 4.29±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-(1,3-benzothiazol-2-yl)-2,2-dimethylpropanoic acid

3-(1,3-Benzothiazol-2-yl)-2,2-dimethylpropanoic Acid (CAS No. 1520003-06-8): A Comprehensive Overview

3-(1,3-Benzothiazol-2-yl)-2,2-dimethylpropanoic acid (CAS No. 1520003-06-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique benzothiazole core and dimethylpropanoic acid moiety, exhibits versatile applications due to its structural and functional properties. Researchers and industry professionals are increasingly exploring its potential in drug development, fluorescence probes, and polymer additives, making it a subject of growing interest.

The benzothiazole ring system, a key component of this compound, is widely recognized for its bioactive properties. It is frequently employed in the design of pharmaceutical intermediates and antimicrobial agents. The presence of the 2,2-dimethylpropanoic acid group further enhances its utility by improving solubility and stability, which are critical factors in formulation development. Recent studies highlight its potential as a building block for small-molecule therapeutics, particularly in targeting inflammatory pathways and metabolic disorders.

In the context of material science, 3-(1,3-benzothiazol-2-yl)-2,2-dimethylpropanoic acid has shown promise as a fluorescence marker due to its inherent luminescent properties. This makes it valuable for applications in bioimaging and sensor technologies. Additionally, its incorporation into polymeric matrices has been explored to enhance material durability and performance, addressing current demands for high-performance materials in industries such as electronics and coatings.

From an agrochemical perspective, derivatives of this compound have been investigated for their potential as plant growth regulators and pesticide synergists. The benzothiazole scaffold is known to interact with biological systems in ways that can modulate plant physiology, offering avenues for sustainable agriculture solutions. This aligns with the global trend toward eco-friendly agrochemicals and precision farming technologies.

The synthesis of 3-(1,3-benzothiazol-2-yl)-2,2-dimethylpropanoic acid typically involves multi-step organic reactions, including condensation and carboxylation processes. Advances in green chemistry have also led to more efficient and environmentally friendly production methods, reducing the reliance on hazardous reagents. This progress is particularly relevant given the increasing regulatory focus on sustainable chemical manufacturing.

In summary, 3-(1,3-benzothiazol-2-yl)-2,2-dimethylpropanoic acid (CAS No. 1520003-06-8) represents a multifaceted compound with broad applicability across scientific and industrial domains. Its unique structural features and functional versatility make it a valuable candidate for ongoing research and development efforts. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare, materials innovation, and agricultural sustainability.